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Phenothiazine derivatives, a class of compounds historically recognized for their antipsychotic
properties, are gaining significant attention for their potent antimicrobial and antifungal
activities.[1][2][3] This renewed interest stems from their broad-spectrum efficacy, including
activity against multidrug-resistant (MDR) pathogens, offering a promising avenue for the
development of novel therapeutics in an era of escalating antibiotic resistance.[4][5][6][7] These
notes provide an overview of their applications, quantitative data on their efficacy, and detailed
protocols for their evaluation.

Antimicrobial and Antifungal Spectrum

Phenothiazine derivatives have demonstrated significant in vitro and in vivo activity against a
wide range of Gram-positive and Gram-negative bacteria, as well as various fungal species.[1]
[8] Notably, compounds such as chlorpromazine, thioridazine, promethazine, and
trifluoperazine have shown efficacy against challenging pathogens like methicillin-resistant
Staphylococcus aureus (MRSA) and multidrug-resistant Acinetobacter baumannii.[4][7][9] Their
antifungal activity extends to clinically relevant yeasts and molds, including Cryptococcus
neoformans, Candida albicans, Aspergillus species, and zygomycetes.[10][11][12][13][14]
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Quantitative Antimicrobial Activity of Phenothiazine

Derivatives

The following table summarizes the Minimum Inhibitory Concentrations (MIC) of various

phenothiazine derivatives against selected bacterial strains.

Phenothiazine

L Bacterial Strain MIC Range (pg/mL) Reference
Derivative
_ Acinetobacter
Chlorpromazine ) 50 - 600 [41[7]
baumannii (MDR)
o Acinetobacter
Thioridazine . 50 - 600 [41[7]
baumannii (MDR)
] Acinetobacter
Promethazine ) 50 - 600 [41[7]
baumannii (MDR)
_ _ Acinetobacter
Trifluoperazine . 50 - 600 [4][7]
baumannii (MDR)
) Staphylococcus
Chlorpromazine 25-100 [3]
aureus
o Mycobacterium Clinically relevant
Thioridazine _ , [1][5]
tuberculosis (MDR) concentrations
Gram-positive
JBC 1847 05-2 [15]

pathogens

Quantitative Antifungal Activity of Phenothiazine

Derivatives

The table below presents the MIC values of phenothiazine derivatives against various fungal

pathogens.
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Phenothiazine

L. Fungal Species MIC Range (pg/mL) Reference
Derivative
) Cryptococcus
Chlorpromazine . 4-16 [12][14]
neoformans/gattii
] Cryptococcus
Promethazine i 8-32 [12][14]
neoformans/gattii
Trifluoperazine Candida albicans >32 [10]
Compound 17d & 17e
(Trifluoperazine Candida albicans 8 [10]
derivatives)
Aspergillus,
Chlorpromazine Scedosporium, 16 - 64 [11]
Zygomycetes
Aspergillus,
Trifluoperazine Scedosporium, 16 - 64 [11]
Zygomycetes

Mechanisms of Action

The antimicrobial and antifungal effects of phenothiazine derivatives are multifaceted,
contributing to their broad-spectrum activity and potential to overcome resistance mechanisms.
Key mechanisms include:

e Inhibition of Efflux Pumps: Phenothiazines can inhibit ATP-binding cassette (ABC) type efflux
pumps in bacteria and fungi, which are often responsible for multidrug resistance.[5][6] This
inhibition restores the efficacy of conventional antibiotics that are otherwise expelled from the
microbial cell.

» Calmodulin Antagonism: The antifungal activity of some phenothiazines correlates with their
ability to antagonize calmodulin, a key calcium-binding protein involved in various cellular
processes.[10]
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o Generation of Reactive Oxygen Species (ROS): Certain derivatives, like chlorpromazine, can
induce the production of ROS within bacterial cells, leading to oxidative stress and damage
to cellular components, including DNA and cell membranes.[4][7]

 Membrane Disruption: Phenothiazines can interact with and disrupt the integrity of microbial
cell membranes, leading to leakage of cellular contents and cell death.[14]

Below is a diagram illustrating the proposed mechanisms of action of phenothiazine
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Antimicrobial and Antifungal Agents]. BenchChem, [2025]. [Online PDF]. Available at:
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of-phenothiazine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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